Dimethyl alpha-bromo-alpha-methylmalonate

• Molecular Formula: C6H9BrO4
• Molecular Weight: 225.04 g/mol
• IUPAC Name: dimethyl 2-bromo-2-methylpropanedioate
• InChI: InChI=1S/C6H9BrO4/c1-6(7,4(8)10-2)5(9)11-3/h1-3H3
• InChI Key: YQTLPVHRPGZEJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)(C(=O)OC)Br

Description

Dimethyl alpha-bromo-alpha-methylmalonate is a useful research compound. Its molecular formula is C6H9BrO4 and its molecular weight is 225.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3.25 g tetrabromomethane (10 mmol), 1.46 g dimethyl methylmalonate (10 mmol), and 100 mg tetra-n-butylammonium fluoride trihydrate (0.316 mmol) in 5 mL tetrahydrofuran (THF) was stirred for 10 min at 24° C. Gas chromatographic analysis of the resulting mixture showed that it contained 87% yield of both dimethyl α-bromo-α-methylmalonate (1.97 g) and bromoform (2.2 g).

Synthesis routes and methods II

Procedure details

Bromoform (1.01 g, 0.4 mol), 1.46 g dimethyl methylmalonate, 200 mg tetra-n-butylammonium fluoride trihydrate (0.632 mmol), and 5 mL carbon tetrachloride were mixed at 24° C. for 2 h. The solution was found to contain 2.01 g (89% yield) of dimethyl α-bromo-α-methylmalonate.